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Compound of Interest

Compound Name: 1-Ethylpiperidine

Cat. No.: B146950 Get Quote

An In-depth Technical Guide to N-Ethylpiperidine: Chemical Structure, Properties, and

Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Ethylpiperidine is a cyclic tertiary amine that serves as a valuable building block and

intermediate in the synthesis of pharmaceuticals and other specialty chemicals. Its structure,

derived from the piperidine heterocycle, imparts specific physicochemical properties that are

leveraged in various chemical transformations. This guide provides a detailed overview of the

chemical structure, molecular weight, and key quantitative properties of N-Ethylpiperidine. It

also includes a representative experimental protocol for its synthesis and a general method for

its analysis, supplemented by a workflow diagram for clarity.

Chemical Structure and Identification
N-Ethylpiperidine, also known as 1-ethylpiperidine, consists of a six-membered piperidine ring

where the nitrogen atom is substituted with an ethyl group.[1] This structure results in a

colorless to pale yellow liquid with a characteristic amine or pepper-like odor.[1][2]

The definitive identifiers for N-Ethylpiperidine are:

IUPAC Name: 1-ethylpiperidine[2]
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Molecular Formula: C₇H₁₅N[2]

CAS Number: 766-09-6

SMILES: CCN1CCCCC1[2]

InChIKey: HTLZVHNRZJPSMI-UHFFFAOYSA-N[2]

Quantitative Physicochemical Data
The physical and chemical properties of N-Ethylpiperidine are critical for its application in

synthesis and for ensuring safe handling. The data below has been compiled from various

sources and is presented for easy reference.

Property Value

Molecular Weight 113.20 g/mol [2][3]

Density 0.820 - 0.825 g/mL at 25 °C[3][4]

Boiling Point 129 - 131 °C[3][4]

Melting Point -20 °C to -50 °C[3][4]

Flash Point 16.9 - 18 °C (62.4 - 66 °F)[3][4]

Refractive Index (n²⁰/D) ~1.444[3][5]

pKa 10.45 (at 23 °C)[5]

Water Solubility 50 g/L[5]

Experimental Protocols
Synthesis of N-Ethylpiperidine via Ethylation of
Piperidine
This protocol is adapted from a procedure published in Organic Syntheses, which describes

the ethylation of an amine using ethylene with an alkali-metal salt of the amine as a catalyst.[1]

This method is illustrative of a general technique for ethylating amines.[1]
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Materials:

Piperidine (fractionally distilled)

Sodium metal

Ethylene gas

Methanol

A high-pressure autoclave equipped with a stirrer

Procedure:

Catalyst Preparation: A solution of piperidine is prepared in a suitable flask. Small pieces of

sodium metal are added cautiously to the piperidine to form the sodium salt of piperidine,

which acts as the catalyst.

Reaction Setup: The piperidine and catalyst mixture is transferred to a high-pressure

autoclave.

Ethylation Reaction: The autoclave is sealed and then pressurized with ethylene gas to

approximately 400 psi. The vessel is heated to 100°C while stirring. The reaction progress is

monitored by observing a drop in pressure as the ethylene is consumed, which typically

takes 2.5 to 10 hours.[1]

Work-up and Purification: After the reaction is complete, the autoclave is cooled to room

temperature, and the excess ethylene is carefully vented. The reaction mixture is transferred

to a round-bottomed flask, and the autoclave is rinsed with methanol, which is added to the

flask.

Distillation: The product is purified by fractional distillation. An initial fraction (fore-cut) is

collected, followed by the main fraction of N-Ethylpiperidine, which distills at 129–130.5°C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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